Cas no 254749-08-1 (Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate)

• Product Name: Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate
• CAS No: 254749-08-1
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 1040650
• PubChem ID: 2739478
• Update Time: 2025-07-15

Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate
• methyl 4-(thiadiazol-4-yl)benzoate
• HMS1448B14
• IDI1_017407
• DA-19219
• AKOS015890534
• Maybridge3_006020
• Methyl4-(1,2,3-thiadiazol-4-yl)benzoate
• DTXSID60372316
• 254749-08-1

• MDL： MFCD00105427
• Inchi： 1S/C10H8N2O2S/c1-14-10(13)8-4-2-7(3-5-8)9-6-15-12-11-9/h2-6H,1H3
• InChI Key： MREHHRJNDQCUPO-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C(=O)OC)=CC=2)N=N1

Computed Properties

• Exact Mass: 220.03074
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.08

Additional information on Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate

Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate: An Overview of Its Structure, Properties, and Applications

Methyl 4-(1,2,3-thiadiazol-4-yl)benzoate (CAS No. 254749-08-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and diverse applications, making it a valuable component in various research and industrial processes.

The molecular structure of methyl 4-(1,2,3-thiadiazol-4-yl)benzoate consists of a benzene ring substituted with a methyl ester group at the para position and a 1,2,3-thiadiazole moiety. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This specific arrangement imparts unique chemical properties to the molecule, including high thermal stability and reactivity towards various functional groups.

Recent studies have highlighted the potential of methyl 4-(1,2,3-thiadiazol-4-yl)benzoate in medicinal chemistry. For instance, researchers at the University of California have explored its use as a scaffold for the development of novel antiviral agents. The thiadiazole moiety has been shown to enhance the binding affinity of the molecule to viral enzymes, thereby inhibiting viral replication. This finding opens up new avenues for the design of more effective antiviral drugs.

In addition to its medicinal applications, methyl 4-(1,2,3-thiadiazol-4-yl)benzoate has also been investigated for its potential in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials. Specifically, it has been incorporated into polymer matrices to improve their mechanical and thermal properties. The resulting materials exhibit enhanced strength and durability, making them suitable for use in various industrial applications.

The synthesis of methyl 4-(1,2,3-thiadiazol-4-yl)benzoate typically involves a multi-step process. One common method involves the reaction of 4-chlorobenzoic acid with thiosemicarbazide to form the corresponding thiosemicarbazone intermediate. This intermediate is then cyclized under acidic conditions to yield the desired thiadiazole derivative. The final step involves esterification with methanol to produce methyl 4-(1,2,3-thiadiazol-4-yl)benzoate.

The physical properties of methyl 4-(1,2,3-thiadiazol-4-yl)benzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is moderately soluble in common organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in both solution-based and solid-state applications.

In terms of safety and handling, while methyl 4-(1,2,3-thiadiazol-4-yl)benzoate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid potential skin or eye irritation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when working with this compound.

Overall, methyl 4-(1,2,3-thiadiazol-4-yl)benzoate (CAS No. 254749-08-1) represents a promising compound with a wide range of applications in both research and industry. Its unique structural features and chemical properties make it an attractive candidate for further exploration in fields such as medicinal chemistry and materials science. As research continues to advance, it is likely that new applications and uses for this compound will be discovered.